1-[(5Z)-5-{[3-(3-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]piperidine-4-carboxamide

• Molecular Formula: C27H27N5O3S
• Molecular Weight: 501.6 g/mol
• IUPAC Name: 1-[(5Z)-5-[[3-(3-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-1,3-thiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C27H27N5O3S/c1-2-35-22-10-6-7-19(15-22)24-20(17-32(30-24)21-8-4-3-5-9-21)16-23-26(34)29-27(36-23)31-13-11-18(12-14-31)25(28)33/h3-10,15-18H,2,11-14H2,1H3,(H2,28,33)/b23-16-
• InChI Key: ATQCNMHMDAQGAW-KQWNVCNZSA-N
• Isomeric SMILES: CCOC1=CC=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N=C(S3)N4CCC(CC4)C(=O)N)C5=CC=CC=C5
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN(C=C2C=C3C(=O)N=C(S3)N4CCC(CC4)C(=O)N)C5=CC=CC=C5

Description

This compound features a pyrazole-thiazolidinone scaffold fused with a piperidine-4-carboxamide moiety. The 3-ethoxyphenyl and phenyl substituents on the pyrazole ring suggest tailored lipophilicity, which may influence membrane permeability and target binding . The piperidine carboxamide group provides hydrogen-bonding capabilities, enhancing interactions with biological targets such as enzymes or receptors.

Biological Activity

The compound 1-[(5Z)-5-{[3-(3-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]piperidine-4-carboxamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structural arrangement that includes a piperidine ring, a thiazole moiety, and a pyrazole derivative. Its molecular formula is $C_{23}H_{24}N_{4}O_{2}S$, with a molecular weight of approximately 420.53 g/mol.

Property	Value
Molecular Formula	C23H24N4O2S
Molecular Weight	420.53 g/mol
IUPAC Name	1-[(5Z)-5-{[3-(3-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]piperidine-4-carboxamide

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. Research indicates that it may inhibit certain enzymes or modulate receptor activity, which can lead to various therapeutic effects. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, potentially affecting processes such as inflammation or cancer cell proliferation.
• Receptor Modulation : It may act as an antagonist or agonist at specific receptors, influencing signaling pathways related to pain perception or neuroprotection.

Anticancer Activity

Several studies have explored the anticancer potential of similar compounds in the pyrazole and thiazole classes. For example, compounds with structural similarities have shown promise in inhibiting tumor growth in various cancer cell lines through apoptosis induction and cell cycle arrest.

Anti-inflammatory Effects

Research indicates that compounds featuring thiazole rings exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This suggests that the target compound may also possess similar activities.

Antimicrobial Properties

Preliminary studies have indicated that derivatives of this compound display antimicrobial activity against various bacterial strains, suggesting potential applications in treating infections.

Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated a series of pyrazole derivatives for their anticancer properties. The results indicated that compounds with structural motifs similar to our target compound exhibited significant cytotoxicity against human cancer cell lines (HeLa and MCF7). The mechanism was attributed to the induction of apoptosis through caspase activation.

Study 2: Anti-inflammatory Mechanism

In another study reported in Pharmaceutical Biology, researchers investigated the anti-inflammatory effects of thiazole derivatives. The findings demonstrated that these compounds inhibited NF-kB signaling pathways, leading to decreased expression of inflammatory markers in vitro.

Comparison with Similar Compounds

Structural Comparison

The compound shares structural motifs with several pyrazole-thiazolidinone derivatives, but key substituent variations dictate its uniqueness:

Compound	Core Structure	Key Substituents	Functional Groups
Target Compound	Pyrazole-thiazolidinone	3-Ethoxyphenyl, phenyl, piperidine-4-carboxamide	Amide, ether, exocyclic double bond (Z)
1-(2-{3-Hydroxy-4-[4-(4-Methoxyphenyl)-5-Methyl-1H-Pyrazol-3-Yl]-2-Methylphenoxy}Ethyl)piperidine-4-carboxamide	Pyrazole-phenoxyethyl-piperidine	4-Methoxyphenyl, methyl, hydroxyl	Amide, ether, phenolic hydroxyl
(5Z)-5-[(1,3-Diphenyl-1H-Pyrazol-4-yl)Methylene]-3-(2-Phenylethyl)-2-Thioxo-1,3-Thiazolidin-4-One	Pyrazole-thiazolidinone	Diphenyl, phenethyl, thioxo	Thioamide, exocyclic double bond (Z)

Key Observations :

• The thioxo group in replaces the 4-oxo group in the target compound, which may affect hydrogen-bonding interactions and metabolic stability.
• The piperidine-4-carboxamide moiety distinguishes the target compound from , enabling additional polar interactions with biological targets.

Computational Similarity Analysis

Using methodologies described in , molecular similarity metrics such as the Tanimoto coefficient and Dice index can quantify structural overlap with known bioactive compounds. For example:

• Tanimoto Coefficient (MACCS/Morgan fingerprints): A hypothetical comparison between the target compound and (5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one might yield a similarity score >0.7 due to shared pyrazole-thiazolidinone cores. Substituent differences (e.g., ethoxyphenyl vs. diphenyl) would reduce similarity scores in fingerprint-based comparisons .
• Bioactivity Profile Clustering: As shown in , compounds with structural similarities often cluster in bioactivity assays. For instance, pyrazole-thiazolidinones with 4-oxo groups (like the target compound) may exhibit enzyme-inhibitory profiles distinct from thioxo analogs , reflecting differences in electron density and binding modes.

Spectral and Electronic Properties

• NMR Analysis: The target compound’s ¹H-/¹³C-NMR spectra would show characteristic signals for the ethoxyphenyl group (e.g., δ ~1.4 ppm for ethoxy CH₃, δ ~4.0 ppm for OCH₂) and the thiazolidinone carbonyl (δ ~170 ppm in ¹³C-NMR), analogous to veronicoside and catalposide derivatives in .
• Electrostatic Potential (ESP): Tools like Multiwfn could map the ESP of the target compound, highlighting electron-deficient regions (e.g., thiazolidinone carbonyl) for nucleophilic attack or hydrogen-bond acceptor sites, which may differ from thioxo analogs .